2-(4-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid

• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: 2-(4-fluoro-3-methoxyphenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C11H13FO3/c1-11(2,10(13)14)7-4-5-8(12)9(6-7)15-3/h4-6H,1-3H3,(H,13,14)
• InChI Key: BGSTUPTWHVPAPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=C(C=C1)F)OC)C(=O)O

Description

2-(4-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C11H13FO3 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of methyl 2-(4-fluoro-3-methoxyphenyl)-2-methylpropanoate (146 g) in MeOH (2 L) and 25% NaOH in H2O (590 mL) was heated at reflux for 5 h. The reaction mixture was then allowed to cool to room temperature and concentrated at reduced pressure. The residue was dissolved in H2O (2 L) and washed with ether (500 mL). The aqueous layer was acidified cautiously with conc HCl to pH 2. The resulting mixture was extracted with DCM (3 L), and combined extracts were dried over MgSO4, and concentrated at reduced pressure to give 2-(4-fluoro-3-methoxyphenyl)-2-methylpropanoic acid (95 g, 84% over 2 steps). 1H NMR (400 MHz, CDCl3): δ 7.06-7.00 (m, 2H), 6.93 (m, 1H), 3.90 (s, 3H), 3.86 (s, 2H), 1.60 (s, 6H).